Tetrabutylammonium hexafluorophosphate

Specification

• CAS No.: 3109-63-5
• Molecular Formula: C16H36F6NP
• Molecular Weight: 387.43 g/mol
• IUPAC Name: tetrabutylazanium;hexafluorophosphate
• Standard InChI: InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1
• Standard InChI Key: BKBKEFQIOUYLBC-UHFFFAOYSA-N
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F

Introduction

What is Tetrabutylammonium Hexafluorophosphate?

Tetrabutylammonium hexafluorophosphate, chemical formula $C_{16}H_{36}F_6NP$
, is a salt with the formula NBu~4~PF~6~. It appears as a white, crystalline powder and is highly soluble in polar organic solvents like acetone and acetonitrile. Tetrabutylammonium hexafluorophosphate is also known as TBAPF6 or TBAHP.

Uses

Tetrabutylammonium hexafluorophosphate is used in various applications:

• Electrolyte in Non-Aqueous Electrochemistry: Due to its chemical inertness over a wide potential range and high solubility in polar organic solvents, it serves as a supporting electrolyte in non-aqueous electrochemistry.

• Synthesis of Thiazole Derivatives: It facilitates the synthesis of thiazole derivatives through the condensation of substituted α-haloketones and thioamides/thiourea.

• Supporting Electrolyte in Cyclic Voltammetric Studies.

• Reactant in Fluorescent Nanofibrous Sensing Films: Used in the creation of sensing films designed to detect nitro-explosive vapors.

• Formation of Cyclic Disulfide Moiety: It serves as a supporting electrolyte in the formation of the cyclic disulfide moiety of 3,5-diimido-1,2-dithiolane derivatives through S-S coupling of dithioanilides.

• Doping Agent in Organic Light Emitting Diodes: Improves the performance of organic light emitting diodes.

Safety and Handling

Tetrabutylammonium hexafluorophosphate is classified as harmful. It can cause irritation to the eyes, skin, and respiratory system. Ingestion may also be harmful.

Precautionary measures:

• Wear protective gear, including eye protection and gloves.

• Ensure adequate ventilation to avoid respiratory irritation.

Purification Methods

To ensure its effectiveness, especially in sensitive electrochemical experiments, Tetrabutylammonium hexafluorophosphate is often purified. Common methods include:

• Recrystallization from saturated ethanol/water, followed by drying in a vacuum at 70°C for 10 hours.

• Recrystallization three times from absolute ethanol, then drying in a drying pistol under vacuum at the boiling point of toluene for 2 days.